
Operational Guide: Disposal & Handling of N-(2-
Hydroxyethyl)benzamide

Author: BenchChem Technical Support Team. Date: February 2026

Compound of Interest

Compound Name: N-(2-Hydroxyethyl)benzamide

CAS No.: 16405-21-3

Cat. No.: B3419981 Get Quote

Executive Safety & Identity Summary
Before initiating any disposal workflow, positive identification and risk assessment are

mandatory. N-(2-Hydroxyethyl)benzamide is an amide derivative often used as a synthesis

intermediate. While not classified as acutely toxic like its amine precursors, it requires strict

segregation from municipal waste streams due to its environmental persistence and potential

aquatic impact.
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Parameter Technical Specification

Chemical Name N-(2-Hydroxyethyl)benzamide

Synonyms
N-Benzoylethanolamine; 2-

Benzoylaminoethanol

CAS Number 18838-10-3

Physical State Solid (White to off-white crystals/powder)

Melting Point 52–55 °C

Solubility
Soluble in alcohols, chloroform; slightly soluble

in water.[1][2]

RCRA Status
Non-listed (Not P or U listed). Manage as Non-

Halogenated Organic Waste.

Primary Hazards
Warning (H302: Harmful if swallowed; H319:

Causes serious eye irritation).

Strategic Risk Assessment & Segregation
The Scientist’s Perspective: Effective waste management is not just about compliance; it is

about preventing "unknown chemical cocktails" in the waste stream.

Segregation Logic: This compound contains a hydroxyl group (-OH) and an amide linkage (-

CONH-). It is non-halogenated. Do not mix with chlorinated solvents (e.g., DCM, Chloroform)

during disposal, as this escalates the cost of incineration and complicates solvent recovery.

Water Solubility Warning: Although only "slightly" soluble, the hydroxyl group facilitates

partial dissolution in aqueous buffers. Never pour down the drain. Even low concentrations

can disrupt microbial balance in municipal water treatment plants.

Step-by-Step Disposal Protocols
Protocol A: Disposal of Pure Solid (Surplus or Expired)
Use this workflow for original containers or bulk solid spills.
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PPE Verification: Nitrile gloves (0.11 mm minimum), safety glasses with side shields, and lab

coat.

Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar compatible

with solids.

Transfer: Transfer the solid waste into the container.

Note: If the original container is <50 mL, you may place the entire container inside the

waste jar to minimize dust generation.

Labeling: Affix a hazardous waste tag.

Constituents: "N-(2-Hydroxyethyl)benzamide, 98%".[3]

Hazard Checkbox: [x] Toxic/Irritant.

Storage: Store in the "Solid Organic Waste" satellite accumulation area until pickup.

Protocol B: Disposal of Reaction Mixtures (Solvent-Based)
Use this workflow if the compound is dissolved in organic solvents (e.g., Methanol, Ethyl

Acetate).

Stream Identification: Confirm the solvent base.

If Halogenated (DCM): Use the Halogenated waste stream.

If Non-Halogenated (MeOH, EtOAc): Use the Non-Halogenated waste stream (Preferred).

Bulking: Pour the solution into the appropriate 5-Gallon Safety Can (Carboy).

Critical Step: Leave at least 10% headspace in the carboy to prevent over-pressurization

due to thermal expansion or volatility.

Log Entry: Record the volume and concentration on the waste log. Example: "500 mL

Methanol containing ~2g N-(2-Hydroxyethyl)benzamide."

Protocol C: Aqueous Waste (Buffers/HPLC Effluent)
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Use this workflow for aqueous solutions containing >1% of the compound.

Collection: Collect in a dedicated "Aqueous Chemical Waste" carboy.

pH Check: Ensure the pH is between 5 and 9. If the solution is highly acidic or basic due to

other reagents, neutralize it before adding it to the main waste drum to prevent exothermic

reactions.

Disposal Path: This stream will be sent for fuel blending or incineration, not water treatment.

Visual Workflow: Waste Stream Decision Tree
The following diagram illustrates the logical decision process for disposing of N-(2-
Hydroxyethyl)benzamide based on its physical state and solvent matrix.
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Figure 1: Decision matrix for segregating N-(2-Hydroxyethyl)benzamide waste streams to

ensure regulatory compliance and cost-efficiency.

Emergency Response (Spill Procedures)
In the event of a spill, rapid containment prevents the spread of particulate matter.

Isolate: Evacuate the immediate area if dust is airborne.

PPE: Wear N95 dust mask (for solids), goggles, and nitrile gloves.

Containment:

Solid Spill: Do not dry sweep. Use a HEPA vacuum or wet the powder slightly with a damp

paper towel to prevent dust generation, then scoop into a waste jar.

Liquid Spill: Absorb with vermiculite or polypropylene pads.

Decontamination: Wipe the surface with a soap and water solution. The compound is soluble

in alcohols; a final wipe with 70% ethanol ensures no residue remains.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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